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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GSK1904529A, a potent

and selective inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R) and Insulin

Receptor (IR), in various in vitro experimental settings. Detailed protocols for key assays are

provided to ensure reproducible and accurate results.

Introduction to GSK1904529A
GSK1904529A is a small molecule, ATP-competitive inhibitor of the IGF-1R and IR tyrosine

kinases.[1][2][3] Dysregulation of the IGF-1R signaling pathway is implicated in the

development and progression of numerous cancers, making it a critical target for therapeutic

intervention.[4][5][6] GSK1904529A has demonstrated potent anti-proliferative and pro-

apoptotic effects in a wide range of cancer cell lines, particularly those dependent on IGF-1R

signaling.[4][5] This document outlines the effective working concentrations and detailed

methodologies for assessing the in vitro activity of GSK1904529A.

Mechanism of Action and Signaling Pathway
GSK1904529A selectively inhibits the kinase activity of IGF-1R and the closely related IR, with

IC50 values in the low nanomolar range.[2][4][7] Upon ligand binding (IGF-1 or IGF-2), IGF-1R

undergoes autophosphorylation, initiating downstream signaling cascades, primarily the

Phosphatidylinositol 3-kinase (PI3K)/AKT and Mitogen-activated protein kinase (MAPK)

pathways.[4] These pathways are crucial for cell proliferation, survival, and motility.
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GSK1904529A blocks the initial autophosphorylation event, thereby inhibiting these

downstream signaling pathways and leading to cell cycle arrest and apoptosis in cancer cells.
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Figure 1: IGF-1R Signaling Pathway and GSK1904529A Inhibition.

Quantitative Data: In Vitro Working Concentrations
The effective concentration of GSK1904529A varies depending on the assay type and the cell

line being investigated. The following tables summarize the reported IC50 values.

Table 1: In Vitro Kinase and Phosphorylation Inhibition
Target Assay Type IC50 (nM) Reference

IGF-1R
Cell-free Kinase

Assay
27 [2][4]

IR
Cell-free Kinase

Assay
25 [2][4]

IGF-1R

Phosphorylation

Cellular Assay (NIH-

3T3/LISN cells)
22 [4]

IR Phosphorylation
Cellular Assay (NIH-

3T3-hIR cells)
19 [4]

Table 2: Anti-proliferative Activity in Cancer Cell Lines
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Cell Line Cancer Type IC50 (nM) Reference

TC-71 Ewing's Sarcoma 35 [1]

SK-N-MC Ewing's Sarcoma 43 [1]

SK-ES-1 Ewing's Sarcoma 61 [1]

RD-ES Ewing's Sarcoma 62 [1]

NCI-H929 Multiple Myeloma 35-81 [1][8]

MOLP-8 Multiple Myeloma Varies [1]

LP-1 Multiple Myeloma Varies [1]

KMS-12-BM Multiple Myeloma Varies [1]

COLO 205 Colon Cancer 124 [8]

MCF7 Breast Cancer 137 [8]

NIH-3T3/LISN
Murine Fibroblast

(IGF-1 dependent)
60 [1][4]

Note: IC50 values can exhibit variability between different studies and experimental conditions.

Experimental Protocols
The following are detailed protocols for key in vitro assays to evaluate the efficacy of

GSK1904529A.
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Start: Prepare GSK1904529A Stock

Cell Culture
(Select appropriate cell line)

Select Assay

Biochemical Kinase Assay
(e.g., LanthaScreen™)

Biochemical

Cell Viability Assay
(e.g., CellTiter-Glo®)

Cellular

Western Blot Analysis
(p-IGF-1R, p-AKT, p-ERK)

Signaling

Data Analysis
(IC50 determination)

End: Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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